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Abstract

1,4-Butanediol diacrylate (BDDA), a difunctional acrylate monomer, is a critical crosslinking
agent in the formulation of a wide array of polymers. Its distinct physical properties, such as low
viscosity, high reactivity, and excellent mechanical performance, make it an essential
component in the development of advanced materials for coatings, adhesives, 3D printing
resins, and biomedical applications.[1] This technical guide provides an in-depth overview of
the core physical properties of BDDA, details the standardized experimental methodologies for
their determination, and illustrates key logical and experimental workflows relevant to its
application.

Core Physical and Chemical Properties

1,4-Butanediol diacrylate is a clear, colorless liquid characterized by a slight acrylic odor.[1] It
is widely utilized as a crosslinking agent in systems curable by ultraviolet (UV) or electron beam
(EB) radiation.[1] Its bifunctional nature allows it to form stable, cross-linked polymer networks,
which enhances properties such as hardness, chemical resistance, and adhesion in the final
cured product.[1][2] The monomer is typically stabilized with inhibitors like hydroquinone (HQ)
or the methyl ether of hydroquinone (MEHQ) to prevent spontaneous polymerization during
storage.[2][3][4]
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The key physical and chemical data for 1,4-butanediol diacrylate are summarized in the table
below for easy reference and comparison.

Table 1: Summary of Physical and Chemical Properties
of 1,4-Butanediol Diacrylate
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Property Value Conditions Source(s)
Butane-1,4-diol
IUPAC Name _ - [1]
diacrylate
BDDA, 1,4-Butylene
lycol diacrylate,
Synonyms o Y - [11[5]16]
Tetramethylene
diacrylate
CAS Number 1070-70-8 - [1]
Molecular Formula C10H1404 - [1][5]
Molecular Weight 198.22 g/mol - [1][3]
Appearance Clear, colorless liquid Ambient [1]
Odor Slight acrylic - [1]
Density 1.01 - 1.054 g/cm?3 @ 25°C [1][3]
Viscosity 8 - 20 mPa:s (cP) @ 25°C [11[3]
Boiling Point >150°C @ 760 mmHg [1]
83°C @ 0.3 mmHg [41051[7]
Melting / Freezing
_ -7°C to -20°C - [1][5]
Point
Flash Point >110°C (>230°F) Closed Cup [1][5]18]
Refractive Index (n_D) 1.4535- 1.456 @ 20°C [31141[5]
Vapor Pressure 0.83 hPa @ 80°C [519]
Solubili Immiscible in water 519110]
olubili -
Y (16.3 g/L)
) Technical/Commercial
Purity / Assay >85% to =98% [1][4]111]

Grade

Experimental Protocols for Property Determination
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The accurate determination of physical properties is critical for quality control, formulation

development, and safety assessment. The following sections detail the standardized

methodologies used to measure the key parameters of BDDA.

Viscosity Measurement

The viscosity of BDDA is a crucial parameter, especially for applications involving fluid

handling, coating, and jetting (e.g., 3D printing). The standard method for determining the

kinematic viscosity of transparent liquids like BDDA is ASTM D445.

Protocol: ASTM D445 - Kinematic Viscosity of Transparent Liquids

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant-
temperature bath with a precision of £0.02°C, and a time-measuring device.[10]

Sample Preparation: The BDDA sample is filtered to remove any particulate matter and
charged into the viscometer.[10]

Temperature Equilibration: The viscometer is placed in the constant-temperature bath
(typically at 25°C for BDDA) and allowed to equilibrate for at least 30 minutes.

Measurement: The liquid is drawn up through the capillary to a point above the upper timing
mark. The time taken for the liquid meniscus to flow under gravity between the upper and
lower timing marks is measured precisely.[1][12]

Calculation: The kinematic viscosity (v) is calculated by multiplying the measured flow time
(t) by the viscometer's calibration constant (C): v = C x t.[10]

Dynamic Viscosity: The dynamic viscosity (n) can be obtained by multiplying the kinematic
viscosity by the density (p) of the liquid at the same temperature: n =v x p.[1][10]

Density Measurement

Density is a fundamental property used in quality control and for converting between mass and

volume. A common and precise method is the Bingham pycnometer technique.

Protocol: ASTM D1217 - Density of Liquids by Bingham Pycnometer
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e Apparatus: A Bingham-type pycnometer, a constant-temperature bath (+0.01°C), and an
analytical balance.[6]

o Calibration: The pycnometer is thoroughly cleaned, dried, and weighed. It is then filled with
freshly boiled, cooled distilled water and equilibrated in the temperature bath. The weight of
the water-filled pycnometer is determined to calculate its volume.[6]

o Sample Measurement: The calibrated pycnometer is filled with the BDDA sample and
brought to the test temperature (e.g., 25°C) in the bath.[4]

o Weighing: The pycnometer is removed, carefully dried, and weighed to determine the mass
of the BDDA sample.

o Calculation: The density is calculated by dividing the mass of the BDDA sample by the
calibrated volume of the pycnometer.[4]

Flash Point Determination

The flash point is a critical safety parameter indicating the lowest temperature at which the
monomer's vapors can ignite. The Cleveland Open Cup (COC) method is suitable for
substances with flash points above 79°C.

Protocol: ASTM D92 - Flash and Fire Points by Cleveland Open Cup Tester

o Apparatus: A Cleveland Open Cup apparatus, consisting of a brass test cup, a heating plate
with a variable heat controller, a test flame applicator, and a thermometer.

e Procedure: The test cup is filled with the BDDA sample to a specified level. The sample is
then heated at a controlled, steady rate.[13]

o Flame Application: A small test flame is passed across the top of the cup at regular
temperature intervals.

o Determination: The flash point is the lowest temperature at which the application of the test
flame causes the vapors above the liquid surface to ignite momentarily.[13] The reported
value is typically corrected for barometric pressure.[13]
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Refractive Index Measurement

The refractive index is a measure of how light propagates through the substance and is an

excellent indicator of purity.

Protocol: Measurement by Abbe Refractometer

Apparatus: An Abbe refractometer with a circulating water bath for temperature control
(typically set to 20°C) and a light source.[14][15]

Calibration: The instrument is calibrated using a standard of known refractive index, such as
distilled water (n_D = 1.3330 at 20°C).[16]

Sample Application: A few drops of the BDDA sample are placed on the clean, dry surface of
the measuring prism.[16]

Measurement: The prisms are closed, and the system is allowed to reach thermal
equilibrium. The user looks through the eyepiece and adjusts the controls to bring the
boundary line between the light and dark fields into sharp focus on the crosshairs.[17]

Reading: The refractive index is read directly from the instrument's calibrated scale.[17]

Purity Assay by Gas Chromatography (GC)

The purity of the monomer and the concentration of any residual starting materials or inhibitors

are typically determined using gas chromatography.

Protocol: Purity Analysis by GC-FID

Apparatus: A gas chromatograph equipped with a Flame lonization Detector (GC-FID) and a
suitable capillary column (e.g., a polar column like DB-WAX for acrylate analysis).[8][18]

Sample Preparation: A dilute solution of the BDDA sample is prepared in a suitable solvent
(e.g., acetone or ethyl acetate).[19] An internal standard may be added for precise
quantification.

Chromatographic Conditions: The instrument is set with appropriate parameters for oven
temperature (often a programmed ramp), carrier gas flow rate, and injector/detector
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temperatures.[19][20]

e Analysis: A small volume of the prepared sample is injected into the GC. The components
are separated based on their boiling points and interaction with the column's stationary
phase.

o Quantification: The area of the BDDA peak is compared to that of a calibrated external or
internal standard to determine its purity (assay percentage).[19]

Visualized Workflows and Relationships

Diagrams are provided to illustrate key experimental and logical workflows related to the
application and analysis of 1,4-butanediol diacrylate.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://patents.google.com/patent/CN102175799B/en
https://brjac.com.br/artigos/brjac-68-2022.pdf
https://patents.google.com/patent/CN102175799B/en
https://www.benchchem.com/product/b086089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation & Setup
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Caption: Experimental workflow for viscosity measurement of BDDA via ASTM D445.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b086089?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1,4-Butanediol Diacrylate
(BDDA Monomer) —
/ Core Physical Pr'gpénies \ \\\ Formulation Components
\
\

High Reactivity - N . . Additives
(Difunctional Acrylate) Low Volatilty AN Oligomers Photoinitiator (Pigments, Stabilizers)

Low Viscosity

Liquid UV-Curable
Formulation

UV Curing Process
(Radical Polymerization)

Cross-Linked
Polymer Network

~

- . b . . . ~.
_--"" Resulting Matgrial Properties & Applications Sy
- < N
a~ 14 A A
Hardness & Scratch Resistance Strong Adhesion Mechanical Strength Chemical Resistance
(Coatings) (Adhesives) (3D Printing)

Click to download full resolution via product page

Caption: Logical relationship of BDDA properties to UV curing applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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